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Compound of Interest

Compound Name: Acetyl-D-homoserine

Cat. No.: B15301584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activities of the D- and L-

enantiomers of acetyl-homoserine. The information presented is based on established

principles of stereospecificity in biological systems and available experimental data for the

individual isomers.

Executive Summary
Biological systems exhibit a high degree of stereospecificity, meaning the three-dimensional

arrangement of atoms in a molecule is critical for its biological function. This principle is

particularly evident in the activity of enzymes and receptors. In the case of acetyl-homoserine,

the L-enantiomer (L-acetyl-homoserine) is a known intermediate in the biosynthesis of the

essential amino acid L-methionine in various organisms. In contrast, direct experimental

evidence detailing the biological activity of the D-enantiomer (D-acetyl-homoserine) is largely

absent from the scientific literature, and it is strongly inferred to be biologically inactive in these

pathways due to the stereospecific nature of the enzymes involved.
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Feature L-Acetyl-Homoserine D-Acetyl-Homoserine

Primary Biological Role
Intermediate in L-methionine

biosynthesis.

Not a known participant in

primary metabolic pathways.

Enzymatic Substrate

Acts as a substrate for

enzymes such as O-

acetylhomoserine

sulfhydrylase.

Not reported as a substrate for

enzymes in the methionine

biosynthesis pathway.

Quorum Sensing Activity

N-acyl derivatives (N-acyl-L-

homoserine lactones) are key

signaling molecules in

bacterial quorum sensing.[1][2]

[3] Acetyl-L-homoserine itself is

not a primary signaling

molecule but serves as a

structural analogue.

N-acyl derivatives of the D-

enantiomer are generally

considered inactive or

significantly less active in

quorum sensing.

Reported Biological Effects

Precursor to L-methionine,

which is essential for protein

synthesis and other metabolic

processes.

No significant biological effects

have been reported in the

reviewed literature.

Note: The information regarding D-acetyl-homoserine is primarily based on the established

principles of enzyme stereospecificity, which strongly suggest its inactivity in the biological

pathways where the L-enantiomer is active. Direct quantitative data from comparative studies is

not readily available in the reviewed scientific literature.

Key Biological Pathways and Experimental
Workflows
L-Methionine Biosynthesis Pathway
L-acetyl-homoserine is a crucial intermediate in the biosynthesis of L-methionine in many

bacteria and plants. The pathway involves the conversion of L-aspartate to L-homoserine,

which is then acetylated to form O-acetyl-L-homoserine. This activated intermediate can then
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be converted to L-homocysteine and subsequently to L-methionine. The enzymes in this

pathway are highly specific for the L-enantiomers of their substrates.
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Caption: L-Methionine Biosynthesis Pathway.

Bacterial Quorum Sensing
N-acyl-homoserine lactones (AHLs) are a class of signaling molecules used by many Gram-

negative bacteria to coordinate gene expression in a cell-density-dependent manner, a process

known as quorum sensing. These molecules consist of a homoserine lactone ring, derived from

S-adenosyl-L-methionine, and an acyl side chain. The synthesis of AHLs is stereospecific,

utilizing the L-isomer of homoserine. While acetyl-homoserine itself is not a signaling molecule,

its lactonized and N-acylated form (N-acetyl-L-homoserine lactone) can be considered a simple

analogue. The general inactivity of D-isomers in this system underscores the importance of

stereochemistry for receptor binding and signal transduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acetyl-homoserine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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